3-Methoxy-4-hydroxy-5-all-trans-heptaprenylbenzoic acid

• Molecular Formula: C43H64O4
• Molecular Weight: 645 g/mol
• IUPAC Name: 3-[(2E,6E,10E,14E,18E,22E)-3,7,11,15,19,23,27-heptamethyloctacosa-2,6,10,14,18,22,26-heptaenyl]-4-hydroxy-5-methoxybenzoic acid
• InChI: InChI=1S/C43H64O4/c1-32(2)16-10-17-33(3)18-11-19-34(4)20-12-21-35(5)22-13-23-36(6)24-14-25-37(7)26-15-27-38(8)28-29-39-30-40(43(45)46)31-41(47-9)42(39)44/h16,18,20,22,24,26,28,30-31,44H,10-15,17,19,21,23,25,27,29H2,1-9H3,(H,45,46)/b33-18+,34-20+,35-22+,36-24+,37-26+,38-28+
• InChI Key: KYBJQEICWVEWIL-TUUMQRACSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CC1=C(C(=CC(=C1)C(=O)O)OC)O)/C)/C)/C)/C)/C)/C)C
• Canonical SMILES: CC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCCC(=CCC1=C(C(=CC(=C1)C(=O)O)OC)O)C)C)C)C)C)C)C

Description

3-methoxy-4-hydroxy-5-all-trans-heptaprenylbenzoic acid is a 3-methoxy-4-hydroxy-5-all-trans-polyprenylbenzoic acid in which the polyprenyl component is specified as heptaprenyl. It is a conjugate acid of a 3-methoxy-4-hydroxy-5-all-trans-heptaprenylbenzoate.

Scientific Research Applications

Nanohybrid Encapsulation for Flavor Control

3-Methoxy-4-hydroxybenzoic acid, a flavoring agent in foods, has been encapsulated in layered double hydroxide (LDH) to produce nanohybrids. These nanohybrids demonstrate controlled release kinetics, offering potential applications in food flavoring and preservation (Hong, Oh, & Choy, 2008).

Antioxidant Activity in Marine-Derived Fungi

A phenyl ether derivative of 3-methoxy-4-hydroxybenzoic acid was isolated from the marine-derived fungus Aspergillus carneus. This compound exhibited strong antioxidant activity, suggesting its potential for therapeutic applications (Xu et al., 2017).

Spectroscopic Investigations for Chemical Analysis

Spectroscopic studies of 3-methoxy-4-hydroxybenzoic acid have provided valuable insights into its structural and chemical properties. These findings are crucial for its use in various analytical and synthetic applications (Holzer & Hallak, 2004).

Vibrational and Surface-Enhanced Raman Spectra

The vibrational and surface-enhanced Raman spectra of 3-methoxy-4-hydroxybenzoic acid have been explored, providing a basis for its detection and quantification at very low concentrations. This makes it valuable for analytical applications in various fields, including food science and pharmaceuticals (Clavijo, Menendez, & Aroca, 2008).

Antimicrobial and Anticancer Activities

A compound related to 3-methoxy-4-hydroxybenzoic acid, isolated from the lichen Parmelia erumpens, showed significant antimicrobial and anticancer activities. This suggests its potential as a candidate for developing new therapeutic agents (Aravind et al., 2014).

Hydrolysis and Reactivity Studies

Studies on the hydrolysis of methoxy groups in similar compounds have provided insights into their chemical reactivity. This knowledge is fundamental for understanding the behavior of 3-methoxy-4-hydroxybenzoic acid in various chemical environments (Cox, Onyido, & Buncel, 1992).